1-acetyl-N-(4-{[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]methoxy}phenyl)piperidine-4-carboxamide

• IUPAC Name: 1-(3-cyanoquinolin-4-yl)-N-(4-fluoro-3-methylphenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C23H21FN4O/c1-15-12-18(6-7-20(15)24)27-23(29)16-8-10-28(11-9-16)22-17(13-25)14-26-21-5-3-2-4-19(21)22/h2-7,12,14,16H,8-11H2,1H3,(H,27,29)
• InChI Key: HAWPYFSJYCANEA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)C2CCN(CC2)C3=C(C=NC4=CC=CC=C43)C#N)F
• Molecular Formula: C23H21FN4O
• Molecular Weight: 388.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For instance, the oxadiazole ring could be formed through a cyclization reaction. The methoxyphenyl group could be introduced through a Friedel-Crafts acylation.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The oxadiazole and piperidine rings would add rigidity to the structure, while the methoxyphenyl group could participate in pi-pi stacking interactions.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. For example, the acetyl group could be hydrolyzed to yield a carboxylic acid. The oxadiazole ring might also undergo reactions with nucleophiles or electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, its solubility would be influenced by the presence of polar functional groups like the acetyl group and the methoxy group.

Scientific Research Applications

Synthetic Methods and Derivative Compounds

Research into similar chemical structures, such as 1,3,4-oxadiazole derivatives and piperidine-based compounds, focuses on synthesizing novel molecules with potential pharmacological activities. For example, novel compounds derived from visnaginone and khellinone have been synthesized for their anti-inflammatory and analgesic properties, indicating the utility of similar structures in drug development (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Pharmacological and Biological Activities

Compounds with a 1,3,4-oxadiazole core and modifications similar to the one described are often explored for their potential biological activities. For instance, certain 1,3,4-oxadiazole and piperidine derivatives have been evaluated for cytotoxicity against Ehrlich Ascites Carcinoma (EAC) cells, suggesting the potential use of such compounds in cancer research (Hassan, Hafez, & Osman, 2014).

Antimicrobial and Antitubercular Applications

Research on N-substituted derivatives of related structures has shown moderate to significant antimicrobial activities, hinting at the possible application of the compound for antimicrobial drug development (Khalid et al., 2016).

Antidiabetic Potential

Investigations into dihydropyrimidine derivatives with similar structural features have shown promising in vitro antidiabetic activities, suggesting the compound's potential use in the development of antidiabetic medications (Lalpara, Vachhani, Hadiyal, Goswami, & Dubal, 2021).

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended for use as a drug, its mechanism of action would depend on its interactions with biological targets. The presence of multiple functional groups suggests that it could interact with a variety of biological molecules.

Future Directions

The compound could potentially be explored for various applications, depending on its properties. For example, if it shows promising biological activity, it could be further developed as a pharmaceutical compound.